Cas no 253449-08-0 (1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol)

• Product name: 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol
• CAS No: 253449-08-0
• MF: C₂₁H₂₄Br₂N₂O
• MW: 480.236063957214
• CID: 6235729
• PubChem ID: 2802134

1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol
• HMS641O09
• Oprea1_774326
• 1-Azepan-1-yl-3-(3,6-dibromo-carbazol-9-yl)-propan-2-ol
• HMS547F04
• 1-(1-azepanyl)-3-(3,6-dibromo-9H-carbazol-9-yl)-2-propanol
• SR-01000391112-1
• 1-(azepan-1-yl)-3-(3,6-dibromocarbazol-9-yl)propan-2-ol
• AKOS000630535
• SR-01000391112
• F1021-0430
• Oprea1_785586
• 253449-08-0
• Maybridge1_002050
• AKOS016316492
• ChemDiv1_019325

• Inchi： 1S/C21H24Br2N2O/c22-15-5-7-20-18(11-15)19-12-16(23)6-8-21(19)25(20)14-17(26)13-24-9-3-1-2-4-10-24/h5-8,11-12,17,26H,1-4,9-10,13-14H2
• InChI Key： ZIOYWGCSOXUXSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2CC(CN1CCCCCC1)O)Br

Computed Properties

• Exact Mass: 480.02349g/mol
• Monoisotopic Mass: 478.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 28.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol

Comprehensive Overview of 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol (CAS No. 253449-08-0)

The compound 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol (CAS No. 253449-08-0) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its complex architecture, featuring an azepane ring and a dibromocarbazole moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a building block for organic electronic materials and its role in pharmaceutical intermediates.

In recent years, the demand for high-performance organic semiconductors has surged, driven by advancements in flexible electronics and optoelectronic devices. The dibromocarbazole unit in this compound is known for its excellent charge transport properties, making it a valuable component in the development of OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. Additionally, the presence of the azepane ring enhances the molecule's solubility and processability, which are critical factors for industrial applications.

From a medicinal chemistry perspective, 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol has been explored as a potential kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer. The carbazole scaffold is a well-known pharmacophore in drug discovery, and the introduction of bromine atoms can significantly alter the compound's binding affinity and selectivity. This has led to increased research into its structure-activity relationships (SAR) and its potential as a therapeutic agent.

The synthesis of 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol typically involves multi-step organic reactions, including N-alkylation and bromination processes. Optimizing these synthetic routes is a key focus for chemists, as it directly impacts the compound's yield and purity. Recent studies have highlighted the use of green chemistry principles to minimize environmental impact, aligning with the growing emphasis on sustainable synthesis in the chemical industry.

Another area of interest is the compound's potential in bioimaging. The carbazole core is known for its fluorescent properties, and the addition of bromine atoms can tune its emission characteristics. This makes 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol a candidate for fluorescent probes used in biological research. Its ability to penetrate cell membranes and emit light under specific conditions could revolutionize diagnostic imaging techniques.

In the context of intellectual property, several patents have been filed related to derivatives of this compound, underscoring its commercial value. Companies are investing in the development of novel carbazole-based materials to gain a competitive edge in markets such as electronics, pharmaceuticals, and biotechnology. This has also led to collaborations between academia and industry to accelerate innovation.

For researchers and professionals seeking detailed information about 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol, it is essential to consult peer-reviewed journals and patent databases. The compound's CAS No. 253449-08-0 serves as a unique identifier, facilitating accurate searches in scientific literature. As the field evolves, staying updated on the latest findings will be crucial for leveraging its full potential.

In summary, 1-(azepan-1-yl)-3-(3,6-dibromo-9H-carbazol-9-yl)propan-2-ol represents a versatile molecule with applications spanning materials science, drug discovery, and bioimaging. Its unique structural features and functional groups make it a subject of ongoing research, with promising prospects for future innovations. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping next-generation technologies.